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Compound of Interest

Compound Name: Reactive red 218

Cat. No.: B1167056 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing their dyeing experiments with C.I. Reactive Red 218.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for the fixation of Reactive Red 218 on cellulosic fibers like cotton?

A1: The optimal pH for the fixation of most reactive dyes, including those in the same class as

Reactive Red 218, is in the alkaline range, typically between 10.5 and 11.5.[1] This alkaline

environment is crucial for the chemical reaction that forms a covalent bond between the dye

molecule and the hydroxyl groups of the cellulose fibers, ensuring high wash fastness.[2][3]

Maintaining the correct pH is critical; deviations can lead to reduced fixation rates and dye

hydrolysis.

Q2: What is the recommended temperature for dyeing with Reactive Red 218?

A2: Reactive Red 218 is generally considered a "hot brand" reactive dye, meaning it requires

higher temperatures for efficient fixation.[4] The optimal dyeing temperature is typically in the

range of 72°C to 93°C.[4] A common starting point for optimization is around 80°C to 85°C.[2]

The temperature profile during the dyeing process, including the rate of temperature rise, is

also a critical parameter to control for achieving level and reproducible dyeing.

Q3: What is the role of salt in the Reactive Red 218 dyeing process?
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A3: Salt, such as sodium chloride or sodium sulfate, is used as an electrolyte in the dyebath. Its

primary function is to improve the exhaustion of the dye onto the fabric.[3] In solution, both the

reactive dye and the cotton fiber have a negative surface charge, which causes repulsion. The

salt neutralizes this negative charge on the fiber, reducing the repulsion and allowing the dye

molecules to move closer to the fiber surface for subsequent fixation.[3]

Q4: What is dye hydrolysis, and how can it be minimized when using Reactive Red 218?

A4: Dye hydrolysis is a competing reaction where the reactive group of the dye reacts with

water molecules instead of the fiber. This hydrolyzed dye can no longer form a covalent bond

with the fiber, leading to lower color yield and poor wash fastness.[1][4] Hydrolysis is promoted

by high pH and high temperature.[4] To minimize hydrolysis, it is crucial to add the alkali (which

raises the pH for fixation) only after the dye has been exhausted onto the fiber and to control

the temperature and dyeing time according to the recommended protocol. Avoid keeping the

dye solution at a high pH for extended periods before the dyeing process.[4]
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Problem Potential Causes Recommended Solutions

Uneven Dyeing or Shading

- Poor pretreatment of the

fabric (e.g., incomplete

scouring or bleaching).[5][6]-

Dye solution added too quickly.

[7]- Inadequate circulation of

the dye liquor.[5]- Temperature

raised too rapidly.[5]- Incorrect

pH.[6]

- Ensure the fabric is properly

prepared and free from

impurities.- Add the dye

solution gradually over a

period of time.- Ensure good

agitation or circulation in the

dyeing machine.- Control the

rate of temperature rise (e.g.,

1-2°C per minute).- Maintain a

consistent and correct pH

throughout the fixation phase.

Color Spots or Speckles

- Undissolved dye particles in

the dyebath.[7]- Poor solubility

of Reactive Red 218.[5]- Hard

water, which can cause dye

agglomeration.[5]

- Ensure the dye is completely

dissolved before adding it to

the dyebath. Filtering the dye

solution can help.- Use a high-

quality dye and consider using

a dispersing agent if solubility

is an issue.- Use softened or

deionized water for preparing

the dyebath. A sequestering

agent can be added to counter

the effects of hard water.[3]

Poor Color Yield or Pale

Shade

- Insufficient dye fixation due to

incorrect pH or temperature.-

Excessive dye hydrolysis.[4]-

Insufficient amount of salt for

exhaustion.- Incorrect dyeing

time.

- Optimize the fixation pH

(typically 10.5-11.5) and

temperature (72-93°C).- Add

alkali at the correct stage of

the process and avoid

prolonged exposure of the dye

to alkaline conditions at high

temperatures before fixation.-

Ensure the correct

concentration of salt is used

based on the shade depth.-

Follow the recommended
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dyeing time for exhaustion and

fixation.

Poor Wash Fastness

- Incomplete removal of

hydrolyzed and unfixed dye.[5]

[8]- Low degree of dye fixation.

- After dyeing, thoroughly rinse

the fabric and perform a

soaping treatment at or near

boiling temperature to remove

any unfixed dye.[5]- Review

and optimize the fixation

parameters (pH, temperature,

time) to ensure maximum

covalent bonding of the dye to

the fiber.

Batch-to-Batch Shade

Inconsistency

- Variations in dyeing

parameters (temperature, time,

pH).[9]- Inconsistent water

quality.- Differences in the

fabric substrate.- Variation in

dye and chemical

concentrations.[9]

- Strictly control all dyeing

parameters for each batch.-

Use a consistent source of

water with controlled

hardness.- Ensure the fabric

used in different batches is

from the same lot and has

undergone identical

pretreatment.- Accurately

weigh all dyes and chemicals.

Data Presentation
Table 1: Recommended Parameters for Exhaust Dyeing of Cotton with Reactive Red 218 (Hot

Brand)
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Parameter
Recommended
Range/Value

Purpose

Liquor Ratio 1:10 to 1:20
Ratio of the weight of goods to

the volume of the dyebath.

Dye Concentration 0.5 - 4.0% (on weight of fabric)
Dependent on the desired

shade depth.

Salt (Sodium Chloride or

Sodium Sulfate)
40 - 80 g/L

Promotes dye exhaustion.

Higher concentrations for

deeper shades.

Exhaustion Temperature 80 - 85°C
Optimal temperature for dye

uptake by the fiber.

Exhaustion Time 30 - 45 minutes
Time for the dye to adsorb

onto the fiber surface.

Alkali (Soda Ash - Sodium

Carbonate)
10 - 20 g/L Raises the pH for dye fixation.

Fixation pH 10.5 - 11.5

Creates the necessary alkaline

environment for the covalent

bond formation.

Fixation Temperature 80 - 85°C

Optimal temperature for the

chemical reaction between the

dye and fiber.

Fixation Time 45 - 60 minutes
Duration for the dye-fiber

reaction to complete.

Experimental Protocols
Detailed Methodology for Exhaust Dyeing of Cotton with Reactive Red 218

This protocol describes a laboratory-scale exhaust dyeing procedure for 100% cotton fabric.

1. Materials and Reagents:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1167056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-scoured and bleached 100% cotton fabric

C.I. Reactive Red 218

Sodium chloride (NaCl) or anhydrous sodium sulfate (Na₂SO₄)

Sodium carbonate (Na₂CO₃ - Soda Ash)

Wetting agent (optional)

Sequestering agent (if using hard water)

Acetic acid (for neutralization)

Non-ionic soap

Laboratory dyeing machine (e.g., beaker dyer)

pH meter

Standard laboratory glassware

2. Procedure:

Preparation:

Accurately weigh the dry cotton fabric sample.

Calculate the required amounts of dye, salt, and soda ash based on the weight of the

fabric and the desired shade depth (refer to Table 1).

Prepare a stock solution of the dye by pasting it with a small amount of cold water and

then dissolving it in hot water (around 50°C). Ensure the dye is fully dissolved.

Dyeing - Exhaustion Phase:

Set the dyebath with the required volume of water to achieve the desired liquor ratio.

Add the wetting agent and sequestering agent (if needed) to the dyebath and mix.
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Set the initial temperature of the dyebath to 50°C.

Immerse the wetted cotton fabric in the dyebath and run for 5 minutes for even wetting.

Add the dissolved dye solution to the dyebath.

Add the calculated amount of salt to the dyebath in portions over 15-20 minutes to ensure

level dye uptake.

Raise the temperature of the dyebath to 80-85°C at a rate of 1.5°C per minute.

Continue the dyeing process at this temperature for 30-45 minutes to allow for dye

exhaustion.

Dyeing - Fixation Phase:

After the exhaustion phase, add the calculated amount of soda ash (pre-dissolved in a

small amount of water) to the dyebath.

Continue the dyeing at 80-85°C for another 45-60 minutes for dye fixation.

Post-Dyeing Treatment:

Cool the dyebath and drain the liquor.

Rinse the dyed fabric with cold water.

Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L) at 40°C for 10

minutes.

Rinse the fabric again with cold water.

Perform a soaping wash with a non-ionic soap solution (1-2 g/L) at 95°C for 15 minutes to

remove unfixed and hydrolyzed dye.

Rinse the fabric thoroughly with hot water and then cold water until the water runs clear.

Squeeze the excess water and air dry the fabric.
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Mandatory Visualization
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Caption: Workflow for the exhaust dyeing of cotton with Reactive Red 218.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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